19F NMR spectroscopy was used to study the interaction of SKF-26 rubber with hexylamine in order to clarify the reaction mechanism. It has been established that hexylamine is added mainly to the CF2 group of the vinylidene fluoride unit of the macromolecule, but with an increase in the concentration of hexylamine, it is also added to the tertiary carbon atom of the hexafluoropropylene fragment.

A number of wedge-shaped amphiphilic mesogens, derivatives of 1,2,3-tris(dodecyloxy)-benzene, which are precursors of polymer ion conducting membranes, were synthesized. The synthesized compounds included asymmetric 2,3,4-tris(dodecyloxy)benzenesulfonic acid and its sodium and pyridine salts. The self-organization processes of the synthesized mesogens were studied in thin films at different temperatures. Thermotropic liquid crystalline properties of these compounds were studied by DSC method. The structure of the liquid crystalline phases was studied using polarized thermooptical microscopy and X-ray diffraction. The influence of an orientation of magnetic field vector on phase composition of thin films was analyzed. It was shown that the texture of mesogenic films containing different counterions can be controlled by a combination of heating and applying a magnetic field.

The structures of sulfur-containing 8–10-membered cyclic alkynes capable of undergoing the strain-promoted azide-alkyne cycloaddition reaction have been computationally simulated. The conformational behavior for a series of sulfur-containing cycloalkynes was evaluated using the methods of quantum chemistry, as well as the ring strain for such compounds was estimated.

The interaction of a number of boron difluoride curcuminoids containing a dimethylamino group with hydrochloric acid in organic solvent—water systems was studied by absorption, steady-state and time-resolved luminescence spectroscopy and quantum chemical modeling. A comparative study of curcuminoids was carried out in order to investigate the effect of a donor α-substituent in reactions with an acid. It was determined that a reversible reaction occurs as a result of this interaction, leading to the formation of dye hydrochlorides, with the solution becoming discolored, and the luminescence color changing from red to blue.

NMR spectroscopy was applied to study the temperature dependences of paramagnetic chemical shifts of the [Co(EDTA)]2− complex (1) in D2O solution and in 10% gelatin gel (as a model medium for human or animal tissues). The maximum temperature sensitivity of the chemical shifts d(δexp)/dT was found to be 0.64 ppm K−1 (in 10% gelatin gel). The half-width of the signals of the complex essentially depends on the solution viscosity and temperature, owing to the dipole contribution to the paramagnetic increase in the spin—spin relaxation rate. Complex 1 can be considered as a promising compound for the design of temperature-sensitive NMR probes for determining the local temperature in aqueous media and for advanced diagnosis of diseases using MRI technologies.

The reaction between N, N′-diaryl-4-chloromethylimidazolium chlorides and N-nucleophiles, viz. various azoles and azines, which proceeds via nucleophilic substitution of the chlorine atom in the chloromethyl group and leads to new dicationic 4-hetarylmethylimidazolium salts, was investigated. This reaction is reversible, whereas the yield of product of the nucleophilic substitution depends significantly on the structure of heterocyclic nucleophile and the nature of used solvent. A series of new dicationic 4-hetarylmethylimidazolium salts was obtained, and they are of interest as promising components of ionic liquids and precursors of N-heterocyclic carbenes.

A new method for the synthesis of benzofuro[3,2-d]pyrimidines was developed based on the oxidation of 2-(5-bromo-3,4-dihydropyrimidin-4-yl)phenols followed by the intramolecular nucleophilic aromatic substitution reaction.

A simple synthetic route to hard-to-prepare polycyclic (hetero)aromatic compounds with the [1,2,5]chalcogenodiazolo[3,4-b]pyrazine scaffold was developed based on the intramolecular nucleophilic aromatic hydrogen substitution reaction. Electrochemical and photophysical measurements demonstrated that the synthesized polycyclic systems can be considered as narrow-bandgap (from 1.25 to 1.44 eV) n-type organic semiconductors, the energy levels of which are comparable to those of commercially available electronic semiconductors.

The work discusses the mechanism of the formation of by-products during the synthesis of spiropyrans based on 1,3-benzoxazin-4-one heterocycle as a result of the hydrolysis of intermediate styryl salt, which explains the low yields of this class of compounds. The structures of the isolated by-products were confirmed by IR and NMR spectroscopy using 2D homo- and heteronuclear experiments, as well as by elemental analysis.

Metal leaching is a key process that determines the performance and operation mechanisms of supported catalysts in many important fine organic synthesis reactions. A comparative study of palladium leaching from a highly efficient palladium catalysts supported on carbon materials was carried out for three reactions: Sonogashira reaction, Buchwald—Hartwig amination, and transfer hydrogenation reaction.